Cas no 7559-47-9 (Hexadecyl Methanethiosulfonate)

• Product Name: Hexadecyl Methanethiosulfonate
• CAS No: 7559-47-9
• MF: C₁₇H₃₆O₂S₂
• MW: 336.596543312073
• CID: 882483
• PubChem ID: 97458
• Update Time: 2025-09-19

Hexadecyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Hexadecyl Methanethiosulfonate
• S-hexadecyl methanesulfonothioate
• S-Hexadecyl methanethiosulfonate
• Methanesulfonothioic Acid S-Hexadecyl Ester
• Methanethiosulfonic acid S-hexadecyl ester
• n-Hexadecyl-methylthiolsulfonat
• Thio-Methanesulfonic Acid S-Hexadecyl Ester
• NCI60_000577
• Methanesulfonic acid, S-hexadecyl ester
• 1-methylsulfonylsulfanylhexadecane
• FT-0669164
• SCHEMBL5464692
• CHEMBL1970837
• DTXSID20997024
• Methanesulfonic acid, thio-, S-hexadecyl ester
• NSC-124764
• NSC124764
• 7559-47-9
• NSC 124764
• BRN 1912441

• Inchi： 1S/C17H36O2S2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21(2,18)19/h3-17H2,1-2H3
• InChI Key： GIJWOCGDZZKJAD-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 336.21600
• Monoisotopic Mass: 336.21567273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Melting Point: 61-63°C
• Stability/Shelf Life: Water Sensitive
• PSA: 67.82000
• LogP: 7.24130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls